Cas no 138163-15-2 (Benzyl 3-methylenepiperidine-1-carboxylate)

Benzyl 3-methylenepiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in the preparation of pharmacologically active compounds. Its structure features a reactive methylene group adjacent to the piperidine ring, enabling further functionalization through alkylation or Michael addition reactions. The benzyl carboxylate moiety provides a protective group that can be selectively removed under mild conditions, enhancing its utility in multi-step syntheses. This compound is commonly employed in the development of pharmaceuticals, agrochemicals, and specialty chemicals due to its stability and compatibility with various reaction conditions. Its well-defined reactivity profile makes it a reliable building block for constructing complex nitrogen-containing heterocycles.

Benzyl 3-methylenepiperidine-1-carboxylate structure

138163-15-2 structure

Product Name:Benzyl 3-methylenepiperidine-1-carboxylate

CAS No:138163-15-2

MF:C₁₄H₁₇NO₂

MW:231.290283918381

MDL:MFCD09953295

CID:1250809

PubChem ID:11557687

Update Time:2025-06-07

Benzyl 3-methylenepiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid, 3-methylene-, phenylmethyl ester
- benzyl 3-methylenepiperidine-1-carboxylate
- benzyl 3-methylidenepiperidine-1-carboxylate
- DFLLABDAFZKLMX-UHFFFAOYSA-N
- FCH2717008
- AK171974
- 1-?piperidinecarboxylic acid, 3-?methylene-?, phenylmethyl ester
- SY034334
- CS-0052936
- SCHEMBL8323054
- AKOS025289977
- SB43692
- BENZYL3-METHYLENEPIPERIDINE-1-CARBOXYLATE
- MFCD09953295
- 138163-15-2
- AS-42625
- N-Cbz-3-methylenepiperidine
- DB-114272
- AMY23915
- EN300-816370
- A886301
- Benzyl 3-methylenepiperidine-1-carboxylate
- MDL： MFCD09953295
- Inchi： 1S/C14H17NO2/c1-12-6-5-9-15(10-12)14(16)17-11-13-7-3-2-4-8-13/h2-4,7-8H,1,5-6,9-11H2
- InChI Key： DFLLABDAFZKLMX-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1CC(=C)CCC1)=O

Computed Properties

Exact Mass: 231.12601
Monoisotopic Mass: 231.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5
XLogP3: 2.3

Experimental Properties

PSA: 29.54

Benzyl 3-methylenepiperidine-1-carboxylate Pricemore >>

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Chemenu	CM294274-1g	Benzyl 3-methylenepiperidine-1-carboxylate	138163-15-2	95%	1g	$238	2021-06-16
Chemenu	CM294274-5g	Benzyl 3-methylenepiperidine-1-carboxylate	138163-15-2	95%	5g	$631	2021-06-16
Chemenu	CM294274-10g	Benzyl 3-methylenepiperidine-1-carboxylate	138163-15-2	95%	10g	$1052	2021-06-16
TRC	P482635-50mg	Phenylmethyl 3-Methylene-1-piperidinecarboxylate	138163-15-2		50mg	$ 50.00	2022-06-03
TRC	P482635-100mg	Phenylmethyl 3-Methylene-1-piperidinecarboxylate	138163-15-2		100mg	$ 95.00	2022-06-03
TRC	P482635-500mg	Phenylmethyl 3-Methylene-1-piperidinecarboxylate	138163-15-2		500mg	$ 320.00	2022-06-03
Chemenu	CM294274-5g	Benzyl 3-methylenepiperidine-1-carboxylate	138163-15-2	95%	5g	$233	2022-09-29
Chemenu	CM294274-10g	Benzyl 3-methylenepiperidine-1-carboxylate	138163-15-2	95%	10g	$395	2022-09-29
Chemenu	CM294274-50g	Benzyl 3-methylenepiperidine-1-carboxylate	138163-15-2	95%	50g	$1234	2022-09-29
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